N-(4-chloro-3-nitrobenzoyl)-N-phenylpiperidine-1-carboxamide
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Overview
Description
N-(4-chloro-3-nitrobenzoyl)-N-phenylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H18ClN3O4 and its molecular weight is 387.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Studies have demonstrated the synthesis and evaluation of compounds related to N-(4-chloro-3-nitrobenzoyl)-N-phenylpiperidine-1-carboxamide, highlighting their potential biological activities. For instance, Zhu et al. (2014) synthesized a series of novel compounds by reacting pyrazole carbonyl chloride with substituted phenylhydroxyamines, which were prepared from substituted nitrobenzene compounds. These compounds exhibited insecticidal and fungicidal activities, suggesting potential agricultural applications (Zhu et al., 2014).
Material Science Applications
In material science, Yokozawa et al. (2002) explored the chain-growth polycondensation of phenyl 4-nitrobenzoate derivatives, leading to the synthesis of well-defined aromatic polyamides with low polydispersity. This research paves the way for developing advanced polymeric materials with specific mechanical and thermal properties (Yokozawa et al., 2002).
Chemical Synthesis and Structural Analysis
Gholivand et al. (2009) synthesized a novel carbacylamidophosphate by reacting 3-nitrobenzoyl phosphoramidic dichloride with tert-butyl amine. The compound was characterized by various spectroscopic techniques and single-crystal X-ray diffraction, offering insights into its structural and conformational properties. This research contributes to the field of chemical synthesis and structural analysis of novel compounds (Gholivand et al., 2009).
Pharmacological Research
In the realm of pharmacology, Lee et al. (1992) synthesized a series of dibenzo[1,4]dioxin-1-carboxamides and evaluated them for antitumor activity. These compounds, related to this compound, showed promise as "minimal" DNA-intercalating agents with potential therapeutic applications (Lee et al., 1992).
Safety and Hazards
“4-Chloro-3-nitrobenzoyl chloride” is classified as Skin Corrosion/Irritation Category 2, Serious Eye Damage/Eye Irritation Category 2, and Specific target organ toxicity (single exposure) Category 3 . It may cause skin irritation, serious eye irritation, and respiratory irritation . It should be stored in a well-ventilated place and kept tightly closed .
Properties
IUPAC Name |
N-(4-chloro-3-nitrobenzoyl)-N-phenylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O4/c20-16-10-9-14(13-17(16)23(26)27)18(24)22(15-7-3-1-4-8-15)19(25)21-11-5-2-6-12-21/h1,3-4,7-10,13H,2,5-6,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAJGFENXHJWCON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)N(C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.